2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate

• IUPAC Name: oxalic acid;2-(pyridin-2-ylmethylamino)ethanesulfonamide
• InChI: InChI=1S/C8H13N3O2S.C2H2O4/c9-14(12,13)6-5-10-7-8-3-1-2-4-11-8;3-1(4)2(5)6/h1-4,10H,5-7H2,(H2,9,12,13);(H,3,4)(H,5,6)
• InChI Key: YSISDLNHTZFECH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNCCS(=O)(=O)N.C(=O)(C(=O)O)O
• Molecular Formula: C10H15N3O6S
• Molecular Weight: 305.31 g/mol
• CAS No.: 1332529-71-1

Description

2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate is a useful research compound. Its molecular formula is C10H15N3O6S and its molecular weight is 305.31. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Investigation :

  • (Elangovan et al., 2021) explored the synthesis of a related compound, which involved a detailed structural and computational study. This kind of research highlights the potential of 2-[(Pyridin-2-ylmethyl)amino]ethanesulfonamide oxalate in the field of material science and chemistry.

• Catalytic Applications :

  • (Wang et al., 2015) described the use of a similar compound as an efficient ligand for copper-catalyzed amination of aryl halides. This indicates the potential of this compound in catalysis, particularly in organic synthesis.

• Coordination Polymers and Complexation :

  • Research by (Ghosh et al., 2004) explored the reactivity of a related pyridine compound with Zn(II) salts. The study highlights the formation of coordination polymers, suggesting potential applications in designing novel materials.
  • (Bhunia et al., 2022) investigated the use of a related compound in Cu-catalyzed N-arylation, demonstrating the utility of such compounds in forming diverse N-arylation products.

• Computational Studies and Molecular Docking :

  • (Mardani et al., 2019) conducted computational and docking studies on similar compounds, showcasing their potential in computational chemistry and drug design.

• Chemical Synthesis and Library Construction :

  • (Sun et al., 2020) focused on the synthesis of a 2-pyridyl ketone library, illustrating the role of related compounds in the development of diverse chemical libraries.

• Chemosensor Development :

  • (Maity et al., 2015) designed a BODIPY derivative with a related unit for detecting metal ions in aqueous media, indicating the application in sensor technology.